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Compound of Interest

Compound Name: Arachidyl oleate
CAS No.: 22393-88-0
Cat. No.: B1238231
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Arachidyl oleate (eicosyl oleate) is a wax ester of significant interest in various scientific and
industrial fields, including cosmetics, pharmaceuticals, and material science.[1] As an ester of a
long-chain fatty alcohol (arachidyl alcohol) and a monounsaturated fatty acid (oleic acid), its
molecular structure imparts unique physicochemical characteristics that are crucial for its
application and functionality. This technical guide provides a comprehensive overview of the
known physicochemical properties of arachidyl oleate, detailed experimental protocols for
their determination, and a summary of quantitative data.

Chemical Identity
o |[UPAC Name: (92)-Octadec-9-enoic acid, eicosyl ester
e Synonyms: Eicosyl oleate, Arachidyl oleate

e CAS Number: 22393-88-0[2]
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e Molecular Formula: C38H7402[2]
e Molecular Weight: 562.99 g/mol [2]

e Chemical Structure:

Physicochemical Properties

Arachidyl oleate is generally described as a colorless to pale yellow liquid at room
temperature.[1] Its long hydrocarbon chains contribute to its hydrophobic nature, making it
insoluble in water but soluble in organic solvents like ethanol and chloroform. The presence of
a double bond in the oleic acid moiety influences its melting point and fluidity compared to fully
saturated wax esters of similar chain length.

Data Presentation

The following tables summarize the available quantitative data for the physicochemical
properties of Arachidyl oleate. It is important to note that while some experimental data is
available, many of the listed values are computed or predicted based on its chemical structure.

Table 1: General Physicochemical Properties

Property Value Source

Molecular Weight 563.0 g/mol PubChem (Computed)
Physical State Liquid at room temperature CymitQuimica

Color Colorless to pale yellow CymitQuimica

Table 2: Thermodynamic Properties

Property Value Source
Boiling Point 611.0+34.0°C ChemicalBook (Predicted)
Melting Point No experimental data found
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Table 3: Solubility and Partitioning

Property Value Source
Water Solubility Insoluble CymitQuimica
] - Soluble in ethanol and o
Organic Solvent Solubility CymitQuimica
chloroform
logP (Octanol-Water Partition
17.5 PubChem (Computed)

Coefficient)

Table 4: Optical and Other Properties

Property Value Source
Refractive Index No experimental data found
Density No experimental data found
Viscosity No experimental data found

Experimental Protocols

This section provides detailed methodologies for the experimental determination of key

physicochemical properties of Arachidyl oleate and similar long-chain wax esters.

Determination of Melting Point (Capillary Method)

Principle: This method involves observing the temperature at which a small, packed sample in

a capillary tube transitions from a solid to a liquid state upon controlled heating.

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point device)

e Capillary tubes (sealed at one end)

e Thermometer (calibrated)
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» Heating medium (e.g., silicone oil)

e Spatula

Procedure:

Ensure the Arachidyl oleate sample is solidified by cooling if it is liquid at room temperature.
» Finely powder the solid sample.

» Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end on
a hard surface.

e Place the capillary tube in the melting point apparatus.

» Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, when approaching
the expected melting point.

e Record the temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the sample.

Determination of Solubility

Principle: The solubility of Arachidyl oleate in various solvents is determined by observing the
formation of a clear, homogenous solution at a specific concentration and temperature.

Apparatus:

Test tubes or vials with stoppers

Vortex mixer

Water bath (for temperature control)

Analytical balance

Pipettes

Procedure:
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» Weigh a precise amount of Arachidyl oleate (e.g., 10 mg) and place it into a test tube.
e Add a specific volume of the chosen solvent (e.g., 1 mL of ethanol) to the test tube.
o Stopper the test tube and vortex for 2-3 minutes to facilitate dissolution.

 Visually inspect the solution for any undissolved particles or turbidity. A clear solution
indicates solubility at that concentration.

« If the substance does not dissolve at room temperature, the test tube can be gently warmed
in a water bath to assess temperature effects on solubility.

» Repeat the process with different solvents (e.g., water, chloroform, hexane) to determine the
solubility profile.

Determination of Density

Principle: The density of liquid Arachidyl oleate can be determined by measuring the mass of
a known volume of the substance using a pycnometer or a digital density meter.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Water bath for temperature control

Thermometer

Procedure:
o Clean and dry the pycnometer thoroughly and record its empty mass (m1).

o Calibrate the pycnometer by filling it with distilled water of a known temperature and density,
and record the mass (m2). The volume of the pycnometer can be calculated from this.

o Empty and dry the pycnometer.
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« Fill the pycnometer with the Arachidyl oleate sample, ensuring no air bubbles are trapped.

e Place the pycnometer in a water bath to bring the sample to the desired temperature (e.g.,
25 °C).

¢ Adjust the volume to the calibration mark, clean any excess liquid from the outside, and
record the mass (m3).

e The density (p) of the Arachidyl oleate is calculated using the formula: p = (m3 - m1)/
Volume of pycnometer

Determination of Refractive Index

Principle: The refractive index, a measure of how light propagates through a substance, is
determined using a refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Soft lens tissue

Calibration standard (e.qg., distilled water)

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Ensure the prism of the refractometer is clean and dry.

Place a few drops of the Arachidyl oleate sample onto the prism.

Close the prism and allow the sample to spread evenly and reach the desired temperature,
which is maintained by the circulating water bath.
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e Look through the eyepiece and adjust the controls to bring the dividing line between the light
and dark fields into sharp focus at the center of the crosshairs.

¢ Read the refractive index value from the scale.

Determination of Viscosity

Principle: The viscosity of liquid Arachidyl oleate can be measured using a viscometer, such
as a rotational viscometer or a capillary viscometer (e.g., Ostwald viscometer).

Apparatus (Rotational Viscometer):

» Rotational viscometer with appropriate spindle
o Beaker or sample container

o Water bath for temperature control

Procedure:

» Place the Arachidyl oleate sample in a beaker and bring it to the desired temperature using
a water bath.

o Select an appropriate spindle and rotational speed based on the expected viscosity of the
sample.

e Immerse the spindle into the sample up to the marked level.
» Start the viscometer and allow the reading to stabilize.

e Record the viscosity reading from the instrument's display.

Visualizations

The following diagram illustrates a general workflow for the physicochemical characterization of
a lipid-like substance such as Arachidyl oleate.
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Caption: General workflow for physicochemical characterization.

Conclusion

This technical guide has summarized the available physicochemical properties of Arachidyl
oleate and provided detailed experimental protocols for their determination. While there is a
need for more experimentally derived data to complement the existing computed values, the
information and methods presented here offer a solid foundation for researchers, scientists,
and drug development professionals working with this long-chain wax ester. The unique
properties of Arachidyl oleate, stemming from its chemical structure, make it a valuable
compound with diverse potential applications that warrant further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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